Cas no 953258-96-3 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide)

• Product Name: N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide
• CAS No: 953258-96-3
• MF: C₁₉H₂₆N₂O₃S
• MW: 362.486343860626
• CID: 6221828
• PubChem ID: 16887641
• Update Time: 2025-05-22

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide
• F5017-0221
• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)naphthalene-1-sulfonamide
• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]naphthalene-1-sulfonamide
• 953258-96-3
• AKOS024490062
• N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}naphthalene-1-sulfonamide
• VU0629644-1

• Inchi： 1S/C19H26N2O3S/c1-24-14-13-21-11-9-16(10-12-21)15-20-25(22,23)19-8-4-6-17-5-2-3-7-18(17)19/h2-8,16,20H,9-15H2,1H3
• InChI Key： TZSRIIVYNCSTFZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NCC1CCN(CCOC)CC1)(=O)=O

Computed Properties

• Exact Mass: 362.16641387g/mol
• Monoisotopic Mass: 362.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67Ų

Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide

N-{1-(2-Methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 953258-96-3, commonly referred to as N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines a piperidine ring system with a naphthalene sulfonamide group, making it a versatile compound with potential applications in drug design and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the methoxyethyl side chain is a critical step, as it significantly influences the molecule's solubility and bioavailability. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantiomeric purity, which are essential for pharmaceutical applications. The coupling of the piperidine moiety with the naphthalene sulfonamide group is often facilitated by coupling agents such as HATU or EDCI, ensuring efficient formation of the amide bond.

The structural features of this compound make it an attractive candidate for various applications. The naphthalene ring provides aromatic stability and potential for π-π interactions, which are crucial in drug-receptor binding. The sulfonamide group, on the other hand, contributes to hydrogen bonding capacity and ionization properties, enhancing the molecule's ability to interact with biological targets. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead compound in anticancer drug development.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its rigid structure and functional groups make it suitable for use in self-assembling monolayers and supramolecular architectures. Researchers have explored its ability to form ordered nanostructures, which could be utilized in electronic devices and sensors. Furthermore, the compound's resistance to photodegradation has been highlighted in recent environmental studies, suggesting its suitability for outdoor applications.

The latest research on this compound has focused on its biocompatibility and toxicity profile. Preclinical studies indicate that it exhibits low cytotoxicity against non-cancerous cell lines, which is a critical factor for its potential use as a therapeutic agent. Additionally, investigations into its pharmacokinetics have revealed favorable absorption and distribution properties, further supporting its candidacy for drug development.

In conclusion, N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}naphthalene-1-sulfonamide (CAS No. 953258-96-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.